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Compound of Interest

Compound Name: 2-Bromo-5-chloronicotinic acid

Cat. No.: B1521822

An In-Depth Technical Guide to the Safe Handling of 2-Bromo-5-chloronicotinic Acid

For researchers, scientists, and drug development professionals, the incorporation of novel
building blocks is paramount to innovation. 2-Bromo-5-chloronicotinic acid, a halogenated
pyridine derivative, serves as a key intermediate in the synthesis of complex organic
molecules, particularly in the pharmaceutical and agrochemical sectors. Its unique substitution
pattern allows for diverse chemical modifications, making it a valuable reagent in the
development of new bioactive compounds.

However, its utility in synthesis is matched by the importance of understanding its hazard profile
to ensure safe handling in a laboratory setting. This guide provides a comprehensive overview
of the safety data for 2-bromo-5-chloronicotinic acid, moving beyond a simple recitation of
facts to explain the rationale behind safety protocols. By understanding the "why," researchers
can cultivate a more intuitive and robust culture of safety.

Hazard Identification and GHS Classification

2-Bromo-5-chloronicotinic acid is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are associated with its oral toxicity and its irritant effects on the skin, eyes, and respiratory
system.

Different suppliers may present slightly varied classifications, but a consensus of available
Safety Data Sheets (SDS) points to the following hazards:
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GHS Hazard Statement (H-

Hazard Class Category
code)

Acute Toxicity, Oral 3or4 H301: Toxic if swallowed
H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — H335: May cause respiratory
Single exposure (STOT-SE) irritation

Signal Word: Danger[1] or Warning[2][3]

Hazard Pictograms:
Pictogram Description Associated Hazards
wialt text Skull and Crossbones Acute toxicity (fatal or toxic)

Irritant (skin and eye), Skin

b, _ sensitizer, Acute toxicity

lraalt text Exclamation Mark )
(harmful), Narcotic effects,

Respiratory tract irritant

The variation in the acute oral toxicity classification (Category 3 "Toxic" vs. Category 4
"Harmful") highlights the importance of consulting the specific SDS provided by the supplier
from whom the chemical was purchased. Regardless, the substance should always be treated
as hazardous if ingested.

Engineering Controls and Personal Protective
Equipment (PPE)
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The primary routes of exposure to 2-bromo-5-chloronicotinic acid in a laboratory setting are
inhalation of the dust, skin contact, and eye contact. Therefore, a multi-layered approach to
protection, starting with engineering controls and supplemented by robust PPE, is essential.

Engineering Controls

e Fume Hood: All weighing and handling of solid 2-bromo-5-chloronicotinic acid should be
conducted in a certified chemical fume hood.[2] This is the most critical engineering control
as it minimizes the risk of inhaling the fine powder, which can cause respiratory irritation.[2]

[3]

e Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any dust
or vapors.[2]

o Safety Stations: Eyewash stations and safety showers must be readily accessible in the
immediate vicinity of where the chemical is handled.[4]

Personal Protective Equipment (PPE)

The selection of PPE is directly dictated by the hazards identified. The following diagram
illustrates the relationship between the hazard and the required protection:
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Identified Hazards
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Caption: Relationship between hazards and required PPE.

Detailed PPE Protocol:

o Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN

166 (EU) standards.[2] A face shield may be required for operations with a higher risk of

splashing or dust generation.[2]

e Hand Protection: Wear chemical-impermeable gloves, such as nitrile gloves.[1][5] Gloves

must be inspected before use and replaced if any signs of degradation are observed. Always

wash hands thoroughly after handling the chemical, even if gloves were worn.[2]

» Skin and Body Protection: A standard laboratory coat should be worn and kept buttoned to

protect against skin contact.[5] For larger quantities or in situations with a high risk of dust

generation, additional protective clothing may be necessary.

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.benchchem.com/product/b1521822?utm_src=pdf-body-img
http://www.angenechemical.com/sds/1060808-92-5.pdf
http://www.angenechemical.com/sds/1060808-92-5.pdf
https://www.echemi.com/sds/2-bromo-5-chloronicotinic-acid-pd180727128914.html
https://www.xixisys.com/substances/29241-65-4
http://www.angenechemical.com/sds/1060808-92-5.pdf
https://www.xixisys.com/substances/29241-65-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Respiratory Protection: If work must be conducted outside of a fume hood (which is strongly
discouraged), a NIOSH-approved respirator with an appropriate particulate filter is
necessary.[6]

Safe Handling, Storage, and Disposal
Prudent Handling Practices

Safe handling is a proactive process designed to minimize exposure.

e Avoid Dust Formation: This is a critical precaution.[2] Handle the solid gently. When
transferring, use a spatula and avoid pouring, which can create airborne dust.

e Grounding: For larger scale operations, prevent fire caused by electrostatic discharge by
using non-sparking tools and ensuring equipment is properly grounded.[7]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[1] Wash hands and any exposed skin
thoroughly after handling.[3]

Storage Requirements

Proper storage is essential for maintaining the chemical's integrity and preventing accidental
release.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3]

Conditions to Avoid: Protect from moisture and direct sunlight.[6]

Incompatible Materials: Store away from strong oxidizing agents.[3][8]

Recommended Temperature: Store at room temperature or under refrigerated conditions (2-
8°C or 4°C) as recommended by the supplier to maintain stability.[9]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

e Waste Classification: This material should be treated as hazardous waste.
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e Procedure: Dispose of the contents and container to an approved waste disposal plant.[3]
Do not empty into drains.[2]

Emergency Procedures: A Step-by-Step Response

In the event of an accidental exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

The following flowchart outlines the immediate actions to be taken upon exposure.

Exposure Event

Tlype of Expogure
V}lp & \

4 4

e e

Step 1 Steg 1 Step 1 Step 1

Immediate Action
\ 4 \ 4 \A

Move to fresh air. Take off contaminated clothing. Rinse cautiously with water for at least 15 minutes. Rinse mouth with water.
If breathing is difficult, give oxygen. Wash skin with soap and plenty of water for at least 15 minutes. Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Step 2 Step 2 Step 2 Step 2
Y \

L Seek Immediate Medical Attention <

Click to download full resolution via product page
Caption: First-aid response workflow.

 Inhalation: If inhaled, move the person into fresh air.[1][2][3] If breathing is difficult, give
oxygen. If the person is not breathing, give artificial respiration and seek immediate medical
attention.[1]
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o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing.[1][3] If skin irritation occurs, get medical advice.[3]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[2][3] Remove contact lenses if present and easy to do.[3] Continue
rinsing and get medical attention.[3]

 Ingestion: If swallowed, rinse the mouth with water.[1][2] Never give anything by mouth to an
unconscious person.[1][2] Call a physician or Poison Control Center immediately.[1]

Accidental Release Measures

o Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation.[2]

o Personal Protection: Wear the appropriate PPE as described in Section 2, including
respiratory protection, gloves, and eye protection.[1][2]

o Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not let the
product enter drains.[2]

o Clean-up: Pick up and arrange disposal without creating dust.[2] Use a scoop or a high-
efficiency vacuum cleaner.[6] Sweep up and shovel the material into a suitable, closed
container for disposal.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[1]

¢ Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

» Specific Hazards: During a fire, hazardous decomposition products may be formed, including
carbon oxides (CO, C0O2), nitrogen oxides (NOx), hydrogen bromide, and hydrogen chloride
gas.[3]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][2][3]
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Physical, Chemical, and Toxicological Profile

A deeper understanding of the compound's properties provides context for the safety

measures.
Property Value Source
CAS Number 65550-79-0 [1][10]
Molecular Formula CeH3BrCINO2 [2][10][11]
Molecular Weight 236.45 g/mol [21197[11]
Appearance Solid, white or off-white 61[9]

powder

Boiling Point 343.1 £ 42.0 °C at 760 mmHg
Storage Temperature 4°C [11]

Stability and Reactivity

o Reactivity: Generally stable under normal conditions.[3][6]

o Chemical Stability: Stable under recommended storage conditions.[3][6]
» Conditions to Avoid: Moisture, heat, and direct sunlight.[6]

e Incompatible Materials: Strong oxidizing agents.[3][8]

o Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride, and hydrogen bromide.[3]

Toxicological Information

The toxicological properties have not been fully investigated.[3] The available data indicates the
following:

e Acute Toxicity: Toxic or harmful if swallowed.[1][2][12]
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o Skin Corrosion/Irritation: Causes skin irritation.[2][3]
e Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3]
o Respiratory Irritation: May cause respiratory irritation.[2][3]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,
or NTR.[2]

Conclusion

2-Bromo-5-chloronicotinic acid is a valuable research chemical whose utility necessitates a
thorough and proactive approach to safety. By understanding the specific hazards it presents—
oral toxicity, irritation to the skin, eyes, and respiratory tract—and the rationale behind the
prescribed safety protocols, researchers can handle this compound with confidence and
minimize risk. Adherence to engineering controls, consistent use of appropriate personal
protective equipment, and a clear understanding of emergency procedures are the
cornerstones of safe laboratory practice when working with this and other hazardous chemical
intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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